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Compound of Interest

Compound Name:
2-Amino-6-bromo-3-

methylquinoline

Cat. No.: B1285035 Get Quote

Technical Support Center: 2-Amino-6-bromo-3-
methylquinoline
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-Amino-6-bromo-3-methylquinoline. For your

safety, always consult the full Safety Data Sheet (SDS) from your supplier before starting any

experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-6-bromo-3-methylquinoline?

A1: 2-Amino-6-bromo-3-methylquinoline is classified as harmful and an irritant. Key hazards

include:

Harmful if swallowed (H302).[1]

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]
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Risk of serious damage to eyes (R41).[2][3]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?

A2: To minimize exposure, the following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[3]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with fine powders or in a poorly ventilated area to avoid inhaling dust.[1]

Body Protection: A lab coat or chemical-resistant apron should be worn.

Q3: What are the proper storage conditions for 2-Amino-6-bromo-3-methylquinoline?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area. It should be stored away from incompatible materials and foodstuff containers.

[4]

Q4: How should I handle an accidental spill of this compound?

A4: For a small spill, you should:

Avoid breathing dust.[1]

Wear appropriate PPE (see Q2).

Carefully sweep or scoop up the material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for proper disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Q5: What are the first aid procedures in case of exposure?

A5: Immediate action is crucial:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1]

Q6: What is the correct method for disposing of 2-Amino-6-bromo-3-methylquinoline waste?

A6: Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations. It should be treated as hazardous waste and disposed of via a licensed

waste disposal company. Do not allow it to enter drains or waterways.
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Problem/Issue Recommended Action

Accidental inhalation of dust leading to

respiratory irritation.

1. Immediately move to an area with fresh air. 2.

If symptoms such as coughing, shortness of

breath, or irritation persist, seek medical

attention.[1] 3. Review your experimental setup

to ensure adequate ventilation (e.g., use of a

fume hood).

The compound has made contact with skin or

eyes.

1. For Skin: Immediately wash the affected area

with copious amounts of soap and water. 2. For

Eyes: Immediately flush with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[1][3] 3. Seek prompt medical evaluation,

especially for eye contact.[3]

Uncertainty about the stability of the stored

compound.

1. Check the supplier's Certificate of Analysis

and the SDS for storage recommendations and

stability data. 2. Ensure the container is tightly

sealed and stored in a cool, dry place away from

light and incompatible materials.[4]

A small amount of the solid has spilled inside

the fume hood.

1. Keep the fume hood sash in the down

position. 2. Wearing your full PPE, gently sweep

the material into a labeled hazardous waste

container. 3. Decontaminate the surface with an

appropriate solvent and then with soap and

water. Avoid creating dust.

Hazard Classification Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3442528.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3442528.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1470493_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1470493_EN.htm
https://www.echemi.com/produce/pr2411115911-2-amino-6-bromo-3-methylquinoline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Classification/Statement

GHS Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes serious eye

irritation.[1] H335: May cause respiratory

irritation.[1]

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Risk Phrases (Europe)
R22: Harmful if swallowed.[2][3] R41: Risk of

serious damage to eyes.[2][3]

Safety Phrases (Europe)

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice.[3] S39: Wear eye/face

protection.[3]

Hazard Codes Xi: Irritant[2] Xn: Harmful[2][3]

Safe Handling Workflow

Preparation Experiment

Cleanup & Disposal

Emergency Protocol
Consult SDS Don Personal Protective

Equipment (PPE)

1. Assess Hazards
Weigh Compound in

Vented Enclosure
Perform Experiment

in Fume Hood

2. Handle Chemical

Decontaminate Glassware
and Surfaces

Spill or Exposure
Occurs

If Incident Occurs

Dispose of Waste in
Labeled Container

3. Segregate Waste
Remove PPE and

Wash Hands

4. Final Steps

Follow First Aid
Procedures

Immediate Action
Notify Supervisor &

Seek Medical Attention

Report & Follow-up
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Click to download full resolution via product page

Caption: General workflow for safely handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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